S-Diclofenac
S-Diclofenac
S-Diclofenac is a non-steroidal anti-inflammatory drug (NSAID). S-diclofenac may protect against doxorubicin-induced cardiomyopathy by ameliorating cardiac gap junction remodeling.
Brand Name:
Vulcanchem
CAS No.:
912758-00-0
VCID:
VC0542872
InChI:
InChI=1S/C23H15Cl2NO2S3/c24-17-5-3-6-18(25)23(17)26-19-7-2-1-4-15(19)12-21(27)28-16-10-8-14(9-11-16)20-13-22(29)31-30-20/h1-11,13,26H,12H2
SMILES:
C1=CC=C(C(=C1)CC(=O)OC2=CC=C(C=C2)C3=CC(=S)SS3)NC4=C(C=CC=C4Cl)Cl
Molecular Formula:
C23H15Cl2NO2S3
Molecular Weight:
504.5 g/mol
S-Diclofenac
CAS No.: 912758-00-0
Inhibitors
VCID: VC0542872
Molecular Formula: C23H15Cl2NO2S3
Molecular Weight: 504.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 912758-00-0 |
|---|---|
| Product Name | S-Diclofenac |
| Molecular Formula | C23H15Cl2NO2S3 |
| Molecular Weight | 504.5 g/mol |
| IUPAC Name | [4-(5-sulfanylidenedithiol-3-yl)phenyl] 2-[2-(2,6-dichloroanilino)phenyl]acetate |
| Standard InChI | InChI=1S/C23H15Cl2NO2S3/c24-17-5-3-6-18(25)23(17)26-19-7-2-1-4-15(19)12-21(27)28-16-10-8-14(9-11-16)20-13-22(29)31-30-20/h1-11,13,26H,12H2 |
| Standard InChIKey | BRDUXOHVEZVAHI-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C(=C1)CC(=O)OC2=CC=C(C=C2)C3=CC(=S)SS3)NC4=C(C=CC=C4Cl)Cl |
| Canonical SMILES | C1=CC=C(C(=C1)CC(=O)OC2=CC=C(C=C2)C3=CC(=S)SS3)NC4=C(C=CC=C4Cl)Cl |
| Appearance | Solid powder |
| Description | S-Diclofenac is a non-steroidal anti-inflammatory drug (NSAID). S-diclofenac may protect against doxorubicin-induced cardiomyopathy by ameliorating cardiac gap junction remodeling. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | ACS 15, ATB-337, S-Diclofenac |
| Reference | 1: Zhang H, Zhang A, Guo C, Shi C, Zhang Y, Liu Q, Sparatore A, Wang C. S-diclofenac protects against doxorubicin-induced cardiomyopathy in mice via ameliorating cardiac gap junction remodeling. PLoS One. 2011;6(10):e26441. doi: 10.1371/journal.pone.0026441. Epub 2011 Oct 24. PubMed PMID: 22039489; PubMed Central PMCID: PMC3200338. 2: Frantzias J, Logan JG, Mollat P, Sparatore A, Del Soldato P, Ralston SH, Idris AI. Hydrogen sulphide-releasing diclofenac derivatives inhibit breast cancer-induced osteoclastogenesis in vitro and prevent osteolysis ex vivo. Br J Pharmacol. 2012 Mar;165(6):1914-1925. doi: 10.1111/j.1476-5381.2011.01704.x. PubMed PMID: 21955294; PubMed Central PMCID: PMC3372840. 3: Rossoni G, Sparatore A, Tazzari V, Manfredi B, Del Soldato P, Berti F. The hydrogen sulphide-releasing derivative of diclofenac protects against ischaemia-reperfusion injury in the isolated rabbit heart. Br J Pharmacol. 2008 Jan;153(1):100-9. Epub 2007 Oct 29. PubMed PMID: 17965734; PubMed Central PMCID: PMC2199380. |
| PubChem Compound | 11948307 |
| Last Modified | Nov 11 2021 |
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